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Compound of Interest

Compound Name: Biotin-PEG3-OH

Cat. No.: B7840604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for Biotin-
PEG3-OH. Due to the limited availability of a dedicated Safety Data Sheet (SDS) for this

specific compound, this guide synthesizes information from various sources, including SDS for

structurally similar molecules, safety assessments of its core components (biotin and

polyethylene glycol), and general toxicological principles. It is intended to inform researchers

and professionals in drug development on the safe handling, potential hazards, and relevant

biological context of Biotin-PEG3-OH.

Core Safety & Physicochemical Data
The following tables summarize the key quantitative data available for Biotin-PEG3-OH and its

components.

Table 1: Physicochemical Properties of Biotin-PEG3-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7840604?utm_src=pdf-interest
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/product/b7840604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7840604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

N-(2-(2-(2-

hydroxyethoxy)ethoxy)ethyl)-5-

((3aS,4S,6aR)-2-

oxohexahydro-1H-thieno[3,4-

d]imidazol-4-yl)pentanamide

DC Chemicals

Synonyms Biotin-PEG3-alcohol DC Chemicals

CAS Number 289714-02-9 Lumiprobe[1]

Molecular Formula C16H29N3O5S BroadPharm[2]

Molecular Weight 375.48 g/mol PurePEG[3]

Appearance White solid Lumiprobe[1]

Solubility
Soluble in water, DMSO, and

DMF
BroadPharm[2]

Storage Conditions -20°C in the dark, desiccated Lumiprobe

Table 2: Summary of Toxicological Data (Extrapolated)
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Hazard
Classification &
Precautionary Statements

Source & Context

Acute Oral Toxicity

GHS Category 4: Harmful if

swallowed (H302). P264:

Wash skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

MSDS for Biotin-PEG3-alcohol

(DC Chemicals)

Skin Corrosion/Irritation

Not classified as a skin irritant.

Prolonged contact may cause

non-allergic contact dermatitis.

Based on safety assessments

of biotin and PEGs.

Serious Eye Damage/Irritation
May cause eye irritation in

susceptible individuals.

Inferred from data on Biotin-

PEG3-Amine and biotin.

Aquatic Hazard

GHS Category 1: Very toxic to

aquatic life with long lasting

effects (H410). P273: Avoid

release to the environment.

P391: Collect spillage. P501:

Dispose of contents/container

to an approved waste disposal

plant.

MSDS for Biotin-PEG3-alcohol

(DC Chemicals)

Experimental Protocols
While specific experimental safety studies on Biotin-PEG3-OH are not publicly available, the

following is a representative protocol for an in vitro cytotoxicity assay, a fundamental test for

assessing the potential toxicity of a new chemical entity. This protocol is based on standard

methodologies for similar compounds.

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay
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1. Cell Culture:

Culture a relevant cell line (e.g., HeLa, HepG2, or a cell line specific to the intended

application) in appropriate media supplemented with fetal bovine serum and antibiotics.

Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Seeding:

Harvest cells using trypsinization and perform a cell count.

Seed the cells into a 96-well plate at a density of 1 x 10^4 cells per well and incubate for 24

hours to allow for cell attachment.

3. Treatment:

Prepare a stock solution of Biotin-PEG3-OH in a suitable solvent (e.g., sterile PBS or

DMSO).

Prepare serial dilutions of the Biotin-PEG3-OH stock solution in cell culture media to

achieve the desired final concentrations.

Remove the old media from the 96-well plate and add 100 µL of the media containing the

different concentrations of Biotin-PEG3-OH to the respective wells. Include a vehicle control

(media with the solvent) and a positive control (a known cytotoxic agent).

4. Incubation:

Incubate the plate for 24, 48, or 72 hours.

5. MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and

incubate for 4 hours at 37°C.

After incubation, add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS

in 0.01 M HCl) to each well to dissolve the formazan crystals.
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Gently pipette to ensure complete dissolution.

6. Data Analysis:

Measure the absorbance of each well at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration compared to the vehicle

control.

Plot the cell viability against the concentration of Biotin-PEG3-OH to determine the IC50

value (the concentration at which 50% of cell growth is inhibited).

Visualization of Relevant Pathways and Workflows
The following diagrams illustrate a general workflow for chemical safety assessment and the

well-established biological interaction of biotin.
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General Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for assessing the safety of a new chemical entity.
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Biotin-Avidin/Streptavidin Interaction
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Caption: The high-affinity interaction between biotin and avidin/streptavidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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